(2S)-2-azaniumyl-4-methylpent-4-enoate

• IUPAC Name: (2S)-2-azaniumyl-4-methylpent-4-enoate
• InChI: InChI=1S/C6H11NO2/c1-4(2)3-5(7)6(8)9/h5H,1,3,7H2,2H3,(H,8,9)/t5-/m0/s1
• InChI Key: PABWDKROPVYJBH-YFKPBYRVSA-N
• Canonical SMILES: CC(=C)CC(C(=O)[O-])[NH3+]
• Isomeric SMILES: CC(=C)C[C@@H](C(=O)[O-])[NH3+]
• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol

Description

“(2S)-2-azaniumyl-4-methylpent-4-enoate” is a chiral, branched-chain α-amino acid derivative characterized by an ammonium group (azaniumyl) at the C2 position and a methyl-substituted pent-4-enoate backbone. The (2S) configuration indicates its stereochemistry, which is critical for biological activity and interactions. Its unsaturated bond at C4 introduces rigidity and reactivity, distinguishing it from saturated counterparts. Structural determination of such compounds typically employs X-ray crystallography, often utilizing programs like SHELXL for refinement and validation . Databases such as the Cambridge Structural Database (CSD) and tools referenced in crystallographic studies (e.g., Acta Cryst. B) provide structural benchmarks for comparison .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

Comparisons focus on structural analogs, including branched-chain amino acids (e.g., leucine, isoleucine) and unsaturated derivatives (e.g., 4-methylpent-4-enoic acid). Key parameters include:

Property	(2S)-2-azaniumyl-4-methylpent-4-enoate	Leucine	4-Methylpent-4-enoic acid	Allylglycine
Molecular Formula	C₆H₁₁NO₂⁻ (NH₃⁺ form)	C₆H₁₃NO₂	C₆H₁₀O₂	C₅H₉NO₂
ClogP	~-1.2 (estimated)	-1.5	1.8	-0.7
pKa (COOH)	~2.3	2.36	4.8	2.2
pKa (NH₃⁺)	~9.8	9.60	N/A	9.1
Solubility (g/100 mL)	High (polar groups)	2.3	Low (hydrophobic)	Moderate
Biological Role	Hypothesized enzyme inhibition	Protein synthesis	Fatty acid metabolism	GABA analog

Key Findings:

Branching vs. Unsaturation: Unlike leucine, which has a saturated isobutyl side chain, the target compound’s pent-4-enoate backbone introduces planar rigidity, altering binding affinity in enzyme active sites. This is comparable to allylglycine, an unsaturated GABA analog used to inhibit transaminases .

Acid-Base Behavior: The pKa of the ammonium group (~9.8) aligns with standard α-amino acids (e.g., leucine: 9.6), but the carboxylic acid pKa (~2.3) is lower than 4-methylpent-4-enoic acid (4.8), reflecting electron-withdrawing effects from the double bond .

Hydrophobicity: The estimated ClogP (-1.2) suggests higher polarity than 4-methylpent-4-enoic acid (ClogP 1.8) due to the ionizable ammonium group, impacting membrane permeability and solubility .

Stability and Reactivity

The compound’s conjugated double bond may enhance stability against oxidation compared to allylglycine but could participate in Michael addition reactions, a feature exploited in prodrug design. Its stereochemical purity is critical, as enantiomeric impurities (e.g., 2R configuration) could reduce bioactivity, a concern shared with menthol derivatives like (1R,2S,5R)-menthol .

Methodological Considerations

Structural comparisons rely on crystallographic data refined via SHELX programs , while physicochemical properties are derived from computational models (e.g., CLogP) and experimental assays. Databases like CSD provide reference metrics for bond lengths and angles in related compounds .